1-(3-(1H-Imidazol-1-yl)propyl)-4-(3-fluoro-4-methoxybenzoyl)-3-hydroxy-5-(3-nitrophenyl)-1H-pyrrol-2(5H)-one

• CAS No.: 618072-93-8
• Molecular Formula: C24H21FN4O6
• Molecular Weight: 480.4 g/mol
• IUPAC Name: (4E)-4-[(3-fluoro-4-methoxyphenyl)-hydroxymethylidene]-1-(3-imidazol-1-ylpropyl)-5-(3-nitrophenyl)pyrrolidine-2,3-dione
• InChI: InChI=1S/C24H21FN4O6/c1-35-19-7-6-16(13-18(19)25)22(30)20-21(15-4-2-5-17(12-15)29(33)34)28(24(32)23(20)31)10-3-9-27-11-8-26-14-27/h2,4-8,11-14,21,30H,3,9-10H2,1H3/b22-20+
• InChI Key: RMQKCWGIJJGKCR-LSDHQDQOSA-N
• Isomeric SMILES: COC1=C(C=C(C=C1)/C(=C\2/C(N(C(=O)C2=O)CCCN3C=CN=C3)C4=CC(=CC=C4)[N+](=O)[O-])/O)F
• Canonical SMILES: COC1=C(C=C(C=C1)C(=C2C(N(C(=O)C2=O)CCCN3C=CN=C3)C4=CC(=CC=C4)[N+](=O)[O-])O)F

Description

This compound is a pyrrol-2-one derivative featuring a 3-nitrophenyl substituent at the 5-position of the pyrrolone ring, a 3-fluoro-4-methoxybenzoyl group at the 4-position, and a 3-(1H-imidazol-1-yl)propyl chain at the 1-position. Its molecular formula is C₂₄H₂₁FN₄O₆, with a calculated molecular weight of ~496.4 g/mol (exact mass requires experimental validation). Key physicochemical properties include a high topological polar surface area (TPSA) due to the nitro and hydroxyl groups, which may impact bioavailability .

Biological Activity

The compound 1-(3-(1H-Imidazol-1-yl)propyl)-4-(3-fluoro-4-methoxybenzoyl)-3-hydroxy-5-(3-nitrophenyl)-1H-pyrrol-2(5H)-one, often referred to as a pyrrolone derivative, has garnered attention in medicinal chemistry due to its potential biological activities. This article explores its biological activity, focusing on its mechanisms, efficacy against various diseases, and structure-activity relationships (SAR).

Chemical Structure

The molecular formula of the compound is $C_{24}H_{21}FN_{4}O_{5}$ with a molecular weight of approximately 464.44 g/mol. The structural features include:

• An imidazole ring contributing to its biological activity.
• A fluorinated benzoyl moiety which enhances lipophilicity and potentially improves bioavailability.

Biological Activity Overview

The compound exhibits a range of biological activities, particularly in anti-cancer research. It has shown promise in inhibiting the growth of melanoma cell lines and other cancer types.

Antitumor Activity

Recent studies have highlighted the compound's ability to inhibit the proliferation of melanoma cells. For instance, it demonstrated significant cytotoxicity with IC50 values in the low micromolar range against various melanoma cell lines:

• SK-MEL-5 : IC50 = 0.247 µM
• MDA-MB-435 : IC50 = 0.709 µM
• A375 : IC50 = 0.5 µM

These findings suggest that the compound may disrupt microtubule dynamics, akin to established chemotherapeutic agents like paclitaxel, leading to cell cycle arrest and apoptosis .

The proposed mechanism of action involves:

• Microtubule Stabilization : The compound stabilizes microtubules, preventing their depolymerization, which is crucial for mitotic spindle formation during cell division.
• Induction of Apoptosis : It induces apoptosis through the generation of reactive oxygen species (ROS), leading to DNA damage and activation of apoptotic pathways .
• Inhibition of Key Enzymes : The imidazole moiety may interact with various enzymes involved in cancer progression, though specific targets require further investigation.

Structure-Activity Relationship (SAR)

Understanding the SAR is critical for optimizing the biological activity of this compound:

• Fluorine Substitution : The presence of fluorine enhances the lipophilicity and metabolic stability of the compound.
• Hydroxyl Group : The hydroxyl group at position 3 contributes to hydrogen bonding interactions with biological targets, enhancing binding affinity.
• Nitrophenyl Group : The nitrophenyl moiety is believed to play a role in electron-withdrawing effects, which can influence the compound's reactivity and interaction with cellular targets.

Case Studies

Several case studies have documented the efficacy of this compound in preclinical settings:

• Melanoma Treatment : In vivo studies using murine models demonstrated that treatment with this compound resulted in significant tumor growth inhibition without apparent toxicity .
• Cell Line Studies : In vitro assays confirmed that the compound effectively induces cell cycle arrest at the G2/M phase across multiple cancer cell lines.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Table 1: Structural and Physicochemical Comparison

Compound Name	5-Position Substituent	Molecular Formula	Molecular Weight (g/mol)	H-Bond Donors	H-Bond Acceptors	XlogP	TPSA (Ų)
1-(3-(1H-Imidazol-1-yl)propyl)-4-(3-fluoro-4-methoxybenzoyl)-3-hydroxy-5-phenyl-1H-pyrrol-2(5H)-one	Phenyl	C₂₄H₂₂FN₃O₄	435.16	1	6	3.1	84.7
4-(3-Fluoro-4-methoxybenzoyl)-5-(2-fluorophenyl)-3-hydroxy-1-[3-(1H-imidazol-1-yl)propyl]-1,5-dihydro-2H-pyrrol-2-one	2-Fluorophenyl	C₂₄H₂₁F₂N₃O₄	453.15	1	6	2.8	84.7
Target Compound	3-Nitrophenyl	C₂₄H₂₁FN₄O₆	~496.4	1	8	1.9*	125.1*

*Estimated values based on nitro group contributions.

Key Findings :

Substituent Effects :

• The 3-nitrophenyl group in the target compound introduces a strong electron-withdrawing effect, increasing polarity and TPSA compared to phenyl or 2-fluorophenyl analogs. This reduces lipophilicity (lower XlogP) and may enhance aqueous solubility but could limit membrane permeability .
• The 2-fluorophenyl analog () exhibits intermediate lipophilicity (XlogP = 2.8) due to fluorine’s electronegativity, while the phenyl analog () is more lipophilic (XlogP = 3.1).

Hydrogen-Bonding Capacity: The nitro group in the target compound increases hydrogen-bond acceptors (8 vs.

In contrast, fluorine substituents () are metabolically stable and often used to modulate pharmacokinetics . The imidazole moiety in all three compounds could facilitate binding to metalloenzymes (e.g., cytochrome P450) via coordination to metal ions .